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Compound of Interest

Compound Name: Methyl 2-Octynoate-d5

Cat. No.: B12370805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

Methyl 2-Octynoate-d5. The information presented is primarily based on the safety data for its

non-deuterated analogue, Methyl 2-Octynoate (CAS No. 111-12-6), as the isotopic labeling is

not expected to significantly alter its chemical hazards. This document is intended to equip

laboratory personnel with the knowledge required to handle this compound safely.

Chemical Identification and Physical Properties
Methyl 2-Octynoate-d5 is a deuterated version of Methyl 2-Octynoate, a fatty acid ester. While

specific physical and chemical data for the d5 variant are not readily available, the properties

are expected to be very similar to the non-deuterated compound.

Table 1: Physical and Chemical Properties of Methyl 2-Octynoate
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Property Value Source

Appearance Clear, colorless liquid [1]

Molecular Formula C₉H₁₄O₂ [2]

Molecular Weight 154.21 g/mol [2]

Boiling Point 217-220 °C (lit.) [1][3]

Melting Point -3 °C (lit.) [1]

Density 0.92 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.446 (lit.) [4]

Flash Point 192 °F / 89 °C [3][4]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

Vapor Pressure 0.125 mmHg at 25 °C [1]

Hazard Identification and Classification
Methyl 2-Octynoate is classified as a hazardous substance. The GHS classification indicates

several risks that must be managed.

Table 2: GHS Hazard Classification for Methyl 2-Octynoate
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid[3][5]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[5]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[5]

Skin Sensitization 1, 1A, 1B
H317: May cause an allergic

skin reaction[3][5]

Acute Aquatic Hazard 1
H400: Very toxic to aquatic

life[3]

Chronic Aquatic Hazard 2, 3

H411/H412: Toxic/Harmful to

aquatic life with long lasting

effects[3]

Signal Word: Warning[2][3]

Hazard Pictograms:

Exclamation Mark

Environment

Toxicological Information
Toxicological data is crucial for understanding the potential health effects of exposure.

Table 3: Summary of Toxicological Data for Methyl 2-Octynoate
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Endpoint Result Species Source

Acute Oral Toxicity

(LD50)
1530 - 2500 mg/kg bw Rat [6]

Skin Irritation
Slight to moderate

irritant
Guinea Pig, Human [4][5][6]

Eye Irritation

Not considered to

cause serious eye

irritation

Bovine Cornea (ex

vivo)
[6]

Skin Sensitization
Established human

contact allergen
Human [6]

Genotoxicity Not genotoxic In vitro/In vivo [7][8]

Phototoxicity

Not expected to be

phototoxic/photoallerg

enic

Based on UV spectra [7][8]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is essential when working with Methyl 2-Octynoate-d5 to

minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede handling this chemical to ensure appropriate PPE

is selected.
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Start: Handling
Methyl 2-Octynoate-d5

Conduct Risk Assessment:
- Quantity

- Concentration
- Procedure (e.g., heating, aerosolizing)

Eye Protection:
Wear safety glasses with side-shields

or goggles.

Hand Protection:
Wear chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Body Protection:
Wear a lab coat.

Use an impervious apron if splashing is likely.

Is work performed in a
well-ventilated area or fume hood?

Respiratory Protection:
Required if vapors/aerosols are generated.

Use a respirator with an appropriate cartridge.

Proceed with Experiment

No Is there a risk of
inhalation (vapors, mists, aerosols)?

Yes

Yes

No

Click to download full resolution via product page

Caption: PPE selection decision workflow for handling Methyl 2-Octynoate-d5.
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General Handling and Storage Protocol
Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[2][3]

Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mists.[3][5]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3][9]

Ground all equipment when handling to prevent static discharge.[5]

Wash hands thoroughly after handling.[2][5] Contaminated work clothing should not be

allowed out of the workplace.[1][3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][9]

Store away from heat, sparks, and flame.[9]

Recommended storage temperature for the pure form is often refrigerated (-20°C for long-

term).[4]

Protect from direct sunlight.[3]

Special Precautions for Deuterated Compounds
To maintain the isotopic purity of Methyl 2-Octynoate-d5, it is critical to prevent deuterium-

hydrogen (D-H) exchange.

Solvent Choice: Use aprotic solvents whenever possible. Avoid acidic or basic aqueous

solutions which can catalyze D-H exchange.[10]

Atmosphere: Handle and store under an inert atmosphere, such as argon or dry nitrogen, to

prevent contamination and reaction with atmospheric moisture.[10]

pH Control: If aqueous solutions are necessary, maintain a neutral pH.[10]
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Emergency Procedures
Proper response to emergencies can significantly mitigate harm.

First-Aid Measures
Table 4: First-Aid Procedures

Exposure Route Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. If skin irritation or a rash

occurs, get medical advice/attention. Wash

contaminated clothing before reuse.[1][2][3]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.[1][3]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][3]

Accidental Release Measures
A clear, pre-planned response is necessary for spills.
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Spill Detected

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Wear appropriate PPE:
- Respirator

- Chemical-resistant gloves
- Goggles

- Lab coat/apron

Contain the spill.
Prevent entry into drains and waterways.

Absorb with inert material
(e.g., sand, diatomite, universal binders).

Collect absorbed material into a
suitable, closed container for disposal.

Decontaminate the spill area and
equipment with a suitable solvent (e.g., alcohol).

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[3]

Specific Hazards: The substance is a combustible liquid.[3] Containers may explode when

heated.[9] During a fire, irritating fumes may be emitted.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[3][9]

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable regulations.

Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[1]

[9] Do not allow the product to enter drains or water courses.[3][9]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.

General Laboratory Workflow
A structured workflow ensures that safety is integrated into every step of the experimental

process.
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Preparation Phase

Execution Phase

Post-Execution Phase

1. Plan Experiment &
Review SDS

2. Conduct Risk Assessment

3. Select & Don PPE

4. Prepare Work Area
(Fume Hood, Spill Kit)

5. Retrieve Chemical from Storage

6. Perform Experiment

7. Return Unused Chemical to Storage

8. Decontaminate Work Area

9. Dispose of Waste Properly

10. Doff & Clean/Dispose of PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for safely conducting experiments with hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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